Cas no 218954-77-9 (2-Methylpyrido[4,3-d]pyrimidin-4(3H)-one)

• Product Name: 2-Methylpyrido[4,3-d]pyrimidin-4(3H)-one
• CAS No: 218954-77-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 1028153
• PubChem ID: 135741591
• Update Time: 2025-04-20

2-Methylpyrido[4,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrido[4,3-d]pyrimidin-4(3H)-one
• 2-Methylpyrido[4,3-d]pyrimidin-4(1H)-one
• 2-Methylpyrido[4,3-d]pyrimidin-4-ol
• E76232
• 218954-77-9
• 2-methyl-3h-pyrido[4,3-d]pyrimidin-4-one
• A878881
• 16952-45-7
• CS-0188243
• 218955-04-5
• SCHEMBL12102095
• A24774
• AKOS016004449
• F51927
• 2-METHYL-1H-PYRIDO[4,3-D]PYRIMIDIN-4-ONE

• Inchi： 1S/C8H7N3O/c1-5-10-7-2-3-9-4-6(7)8(12)11-5/h2-4H,1H3,(H,10,11,12)
• InChI Key： QFIRLJWKTODOBH-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=CC=2N=C(C)N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 58.90000
• LogP: 1.03880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines